{6-Chloro-4-[4-(4-fluorophenyl)piperazin-1-yl]quinolin-3-yl}(morpholin-4-yl)methanone

• IUPAC Name: [6-chloro-4-[4-(4-fluorophenyl)piperazin-1-yl]quinolin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C24H24ClFN4O2/c25-17-1-6-22-20(15-17)23(21(16-27-22)24(31)30-11-13-32-14-12-30)29-9-7-28(8-10-29)19-4-2-18(26)3-5-19/h1-6,15-16H,7-14H2
• InChI Key: DMWFDJSLVWUTHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C3=C4C=C(C=CC4=NC=C3C(=O)N5CCOCC5)Cl
• Molecular Formula: C24H24ClFN4O2
• Molecular Weight: 454.9 g/mol

Description

This compound is a quinoline derivative with a molecular formula of C24H24ClFN4O2 and a molecular weight of 454.93. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc. The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents.

Synthesis Analysis

The synthesis of quinoline derivatives is a common approach used in drug discovery, resulting in improved therapeutic effects. The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety. Quinolines are also known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Molecular Structure Analysis

The molecular structure of this compound includes a quinoline core, a piperazine ring, and a morpholine ring. The quinoline core is a bicyclic compound containing a benzene ring fused to a pyridine ring. The piperazine ring is a six-membered ring containing two nitrogen atoms. The morpholine ring is a six-membered ring containing one oxygen atom and one nitrogen atom.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

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Anti-HIV Potential

Researchers have explored indole derivatives as potential anti-HIV agents. For example:

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Other Biological Activities

Indole derivatives also show diverse effects: